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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of GR 55562
dihydrochloride, a selective 5-HT1B/1D receptor antagonist, in cell culture experiments.

Detailed protocols, quantitative data, and visual diagrams of the signaling pathway and

experimental workflow are included to facilitate its application in research settings.

Product Information
Name: GR 55562 dihydrochloride

Synonyms: 3-[3-(Dimethylamino)propyl]-4-hydroxy-N-[4-(4-pyridinyl)phenyl]benzamide

dihydrochloride

Molecular Formula: C₂₃H₂₅N₃O₂ · 2HCl

Molecular Weight: 448.39 g/mol

Mechanism of Action: GR 55562 is a selective and competitive silent antagonist of the

serotonin 5-HT1B and 5-HT1D receptors.[1][2] It exhibits approximately 10-fold selectivity for

the 5-HT1B receptor over the 5-HT1D receptor.[1][2]
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The following table summarizes the binding affinities and functional potency of GR 55562
dihydrochloride for human serotonin receptors.

Parameter Receptor Value Notes

pKi 5-HT1B 7.4

Binding affinity for

human cloned

receptors.[3]

pKi 5-HT1D 6.2

Binding affinity for

human cloned

receptors.[3]

pKB 5-HT1B 7.3

Antagonist

dissociation constant

at human cloned

receptors.

pKB 5-HT1D 6.3

Antagonist

dissociation constant

at human cloned

receptors.

pEC10 5-HT Receptors 7.26

Inhibition of 5-HT

evoked contraction in

pulmonary resistance

arteries.[3]

Signaling Pathway
The 5-HT1B receptor is a G-protein coupled receptor (GPCR) that primarily couples to the

inhibitory Gαi/o subunit. As an antagonist, GR 55562 blocks the downstream signaling cascade

initiated by the binding of serotonin (5-HT) to the 5-HT1B receptor.
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5-HT1B Receptor Signaling Pathway and Inhibition by GR 55562.
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Experimental Protocols
The following protocols provide a general framework for utilizing GR 55562 dihydrochloride in

cell culture. It is recommended to optimize parameters such as cell line, seeding density, and

incubation times for your specific experimental setup.

1. Preparation of Stock Solution

GR 55562 dihydrochloride is soluble in water up to 100 mM.[3]

Reconstitution:

Briefly centrifuge the vial to ensure all the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of sterile, nuclease-free

water. For example, to a 1 mg vial (assuming a molecular weight of 448.39 g/mol ), add

223.02 µL of water.

Vortex to ensure complete dissolution.

Storage:

Store the stock solution in aliquots at -20°C for up to one month or at -80°C for up to six

months. Avoid repeated freeze-thaw cycles.

2. Cell Culture and Treatment

This protocol provides an example for treating a human colorectal adenocarcinoma cell line

(e.g., HT-29) or a neuronal cell line (e.g., Neuro2A) with GR 55562.

Materials:

Cultured cells (e.g., HT-29 or Neuro2A)

Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1%

penicillin/streptomycin)

GR 55562 dihydrochloride stock solution
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Multi-well plates (e.g., 96-well for viability assays, 6-well for protein analysis)

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will allow for optimal

growth during the experiment. For example, for a 96-well plate, a starting density of 5,000-

10,000 cells per well is common.

Incubation: Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂ for 24

hours to allow for cell attachment and recovery.

Treatment:

Prepare working solutions of GR 55562 by diluting the stock solution in complete cell

culture medium to the desired final concentrations. A typical concentration range to test

for a 5-HT1B antagonist is between 1 µM and 10 µM.

For antagonist studies, pre-incubate the cells with the desired concentrations of GR

55562 for 30-60 minutes before adding a 5-HT1B receptor agonist (e.g., serotonin or a

selective agonist).

For studies investigating the intrinsic effects of the antagonist, add the GR 55562

working solutions directly to the cells.

Include appropriate controls: vehicle control (medium with the same concentration of the

solvent used for the stock solution) and untreated control.

Incubation: Incubate the treated cells for the desired experimental duration (e.g., 24, 48, or

72 hours).

Downstream Analysis: Proceed with the desired downstream assay to assess the effects

of GR 55562 (e.g., cell viability assay, apoptosis assay, western blot for signaling

proteins).

3. Cell Viability (MTT) Assay
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This protocol describes a method to assess changes in cell viability after treatment with GR

55562.

Materials:

Cells treated with GR 55562 in a 96-well plate

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Following the treatment period, add 10 µL of MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.

Read the absorbance at a wavelength of 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for investigating the effects of

GR 55562 in cell culture.
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Generalized experimental workflow for GR 55562 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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